Cas no 125356-61-8 ((1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans)

• Product Name: (1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans
• CAS No: 125356-61-8
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD18374332
• CID: 1218003
• PubChem ID: 2724649
• Update Time: 2025-04-20

(1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2R)-
• (1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans
• (1S,2R)-2-hydroxy-cyclohexanecarbonitrile
• trans-2-Hydroxycyclohexanecarbonitrile
• trans-2-Cyano-1-cyclohexanol
• (1S,2R)-2-Hydroxycyclohexanecarbonitrile
• DB-299314
• AKOS026735783
• (1S,2R)-2-hydroxycyclohexane-1-carbonitrile
• MFCD00145422
• 125356-61-8
• 2-Hydroxycyclohexanecarbonitrile #
• trans-2-Hydroxy-cyclohexanecarbonitrile
• 63301-31-5
• SCHEMBL5511096
• rac-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile
• Cyclohexanecarbonitrile, 2-hydroxy-, trans-
• EN300-245460
• DTXSID90979397
• EN300-89915
• trans-2-cyano-cyclohexanol
• J-500414
• TRANS-2-CYANOCYCLOHEXANOL

• MDL： MFCD18374332
• Inchi： 1S/C7H11NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-4H2/t6-,7+/m0/s1
• InChI Key： MFPCXQNVYPKUSM-NKWVEPMBSA-N
• SMILES： O[C@@H]1CCCC[C@H]1C#N

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols